Methyl 2-methyl-2-phenylpropanoate
Overview
Description
“Methyl 2-methyl-2-phenylpropanoate” is a chemical compound with the molecular formula C11H14O2 . It is also known by its IUPAC name, this compound .
Synthesis Analysis
The synthesis of 2-methyl-2-phenylpropanoate derivatives has been described in a patent . The process involves preparing 2-methyl-2-phenylpropionic acid derivatives, which show antihistamine activity.Molecular Structure Analysis
The molecular structure of “this compound” consists of 11 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms . The average mass of the molecule is 163.194 Da, and the monoisotopic mass is 163.076447 Da .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Amino Acid Ester Isocyanates : Methyl 2-methyl-2-phenylpropanoate has been used in the synthesis of amino acid ester isocyanates. This process involves the conversion of L-Phenylalanine methyl ester hydrochloride into Methyl (S)-2-isocyanato-3-phenylpropanoate, indicating its utility in complex organic syntheses (Tsai et al., 2003).
Applications in Organic Chemistry Reactions
- Formation of Cyclopropane Derivatives : this compound is involved in the formation of cyclopropane derivatives through the Blaise rearrangement. This demonstrates its role in the synthesis of structurally complex organic molecules (Abe & Suehiro, 1982).
Biological Activity and Screening
- Synthesis and Biological Activity Screening : This compound has been synthesized and evaluated for various biological activities such as cytotoxicity, antiinflammatory, and antibacterial activity. Its potential for incorporation in prodrugs is notable due to its low cytotoxicity and absence of antibacterial and anti-inflammatory activity in tested concentrations (Yancheva et al., 2015).
Interaction with Biological Molecules
- DNA Binding Interactions : Derivatives of this compound, such as methyl-2-[2-(4-isobutylphenyl)propanamido]propanoate, have been studied for their binding interactions with dsDNA. This research provides insights into the interaction mechanisms between small molecules and DNA, which is crucial for drug design (Arshad et al., 2017).
Role in Medicinal Chemistry
- Antitumor Activities : The compound has been involved in the synthesis of derivatives with antitumor activities. Such applications highlight its importance in the development of new therapeutic agents (Wang Yuan-chao, 2011).
Safety and Hazards
“Methyl 2-methyl-2-phenylpropanoate” is classified as a warning under the GHS07 pictogram. It may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing vapours, mist, or gas, ensuring adequate ventilation, and wearing protective gloves/protective clothing/eye protection/face protection .
Future Directions
While specific future directions for “Methyl 2-methyl-2-phenylpropanoate” are not mentioned in the search results, a paper discusses different strategies for stereoselective microbial preparation of various chiral aromatic compounds, including optically pure 2-methyl-3-phenyl-1-propanol, ethyl 2-methyl-3-phenylpropanoate, 2-methyl-3-phenylpropanal, 2-methyl-3-phenylpropionic acid, and 2-methyl-3-phenylpropyl acetate . This suggests potential future research directions in the biocatalytic preparation of similar compounds.
properties
IUPAC Name |
methyl 2-methyl-2-phenylpropanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O2/c1-11(2,10(12)13-3)9-7-5-4-6-8-9/h4-8H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WITYUUTUSPKOAB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC=CC=C1)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60206288 | |
Record name | Benzeneacetic acid, alpha,alpha-dimethyl-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60206288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57625-74-8 | |
Record name | Methyl α,α-dimethylbenzeneacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=57625-74-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzeneacetic acid, alpha,alpha-dimethyl-, methyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057625748 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzeneacetic acid, alpha,alpha-dimethyl-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60206288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 2-methyl-2-phenylpropanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.232.697 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is Methyl 2-methyl-2-phenylpropanoate formed in the context of this research?
A1: The research paper describes the formation of this compound during the photolysis of (2-methoxycarbonyl-2-phenylpropyl)cobaloxime []. This compound is generated as a "hydrogen-abstracted product" during the photochemical reaction []. This means that the starting material loses a hydrogen atom, and that hydrogen atom is replaced with a methyl group to form this compound.
Q2: Are there other products formed during this photolysis reaction?
A2: Yes, besides this compound, two other products are formed through a phenyl-migration mechanism: methyl 2-methylene-3-phenylpropanoate and methyl trans-2-methyl-3-phenylpropenoate []. This difference in product formation highlights the varied reactivity pathways available during this photolysis process.
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